3-Iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole

• IUPAC Name: 3-iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole
• InChI: InChI=1S/C5H5IN2O/c6-5-3-1-9-2-4(3)7-8-5/h1-2H2,(H,7,8)
• InChI Key: VDSBAUZMBMAFID-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CO1)NN=C2I
• Molecular Formula: C5H5IN2O
• Molecular Weight: 236.01 g/mol

Description

“3-Iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole” is a chemical compound with the CAS Number: 2580214-11-3. It has a molecular weight of 236.01.

Molecular Structure Analysis

The InChI code for “3-Iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole” is 1S/C5H5IN2O/c6-5-3-1-9-2-4(3)7-8-5/h1-2H2, (H,7,8). The InChI key is VDSBAUZMBMAFID-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical form of “3-Iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole” is a powder. It has a storage temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Reactivity

One significant application of related compounds involves innovative synthetic methodologies for constructing pyrazole and isoxazole derivatives. For instance, a palladium-catalyzed four-component coupling provides an efficient route to pyrazole or isoxazole derivatives using a terminal alkyne, hydrazine (or hydroxylamine), carbon monoxide, and an aryl iodide, demonstrating the compound's utility in organic synthesis and the development of new reaction protocols (Mohamed S Mohamed Ahmed, Kei Kobayashi, A. Mori, 2005). Another example is the synthesis of 2H-furo[2,3-c]pyrazole ring systems through silver(I) ion-mediated ring-closure reactions, highlighting a method for accessing structurally complex pyrazole derivatives from simple starting materials (Vaida Milišiūnaitė, Rūta Paulavičiūtė, Eglė Arbačiauskienė, V. Martynaitis, W. Holzer, A. Šačkus, 2019).

Biological and Pharmacological Properties

Although specific details on the biological and pharmacological properties of "3-Iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole" were not found, related research into pyrazole derivatives often focuses on their potential applications in drug discovery. Pyrazole derivatives are frequently investigated for their antimicrobial, anticancer, and anti-inflammatory properties, suggesting that compounds with similar structures might hold promise for therapeutic applications. For example, research into the antimicrobial and anticancer activities of novel chitosan Schiff bases based on heterocyclic moieties, including pyrazole derivatives, underscores the interest in these compounds for biomedical research (A. Hamed, Ismail A. Abdelhamid, G. Saad, N. A. Elkady, M. Elsabee, 2020).

Safety and Hazards

The safety information for “3-Iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole” includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Pyrazole derivatives, such as “3-Iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole”, hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture. They have garnered substantial interest from researchers, and there are ongoing efforts in advancing the methodologies and applications of pyrazole derivatives.